Cas no 1457428-12-4 (2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide)
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide
- Benzeneacetamide, 4-cyano-N-3-pyridinyl-
-
- Inchi: 1S/C14H11N3O/c15-9-12-5-3-11(4-6-12)8-14(18)17-13-2-1-7-16-10-13/h1-7,10H,8H2,(H,17,18)
- InChI Key: WFCKVKBLSHMCLM-UHFFFAOYSA-N
- SMILES: C1(CC(NC2=CC=CN=C2)=O)=CC=C(C#N)C=C1
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412964-1g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95%+ | 1g |
$906 | 2022-06-12 | |
| Enamine | EN300-395965-0.05g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 0.05g |
$174.0 | 2025-03-16 | |
| Enamine | EN300-395965-0.1g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 0.1g |
$257.0 | 2025-03-16 | |
| Enamine | EN300-395965-0.25g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 0.25g |
$367.0 | 2025-03-16 | |
| Enamine | EN300-395965-0.5g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 0.5g |
$579.0 | 2025-03-16 | |
| Enamine | EN300-395965-1.0g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 1.0g |
$743.0 | 2025-03-16 | |
| Enamine | EN300-395965-2.5g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-16 | |
| Enamine | EN300-395965-5.0g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-16 | |
| Enamine | EN300-395965-10.0g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95.0% | 10.0g |
$3191.0 | 2025-03-16 | |
| Enamine | EN300-395965-1g |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide |
1457428-12-4 | 95% | 1g |
$743.0 | 2023-11-13 |
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide
Introduction to 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide (CAS No. 1457428-12-4)
2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. The compound, identified by the CAS number 1457428-12-4, is characterized by a phenyl ring substituted with a cyano group at the 4-position and an acetamide moiety linked to a pyridine ring at the 3-position. This particular arrangement of functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation in drug discovery and development.
The structural composition of 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide suggests potential interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The cyano group, for instance, can serve as a hydrogen bond acceptor, enhancing binding affinity to certain biomolecules. Meanwhile, the pyridine ring is known to be a versatile pharmacophore, frequently incorporated into drugs due to its ability to interact with aromatic residues in proteins. The acetamide group further contributes to the compound's solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological processes. The unique structure of 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide makes it a promising candidate for this purpose. Studies have shown that compounds featuring both phenyl and pyridine moieties can effectively disrupt PPIs by occupying binding pockets on target proteins. The presence of the cyano group may also enhance the compound's ability to modulate enzyme activity, providing additional therapeutic benefits.
Moreover, the compound's potential application in treating neurological disorders has been explored. Neurological diseases often involve dysregulated PPIs and enzyme activities, making them ideal candidates for small-molecule intervention. Preliminary computational studies have suggested that 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide can interact with key proteins implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These interactions could potentially lead to the development of novel therapeutics that mitigate disease progression by restoring normal protein function.
The synthesis of 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide presents an intriguing challenge due to its complex structural motif. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct the desired framework efficiently. The synthesis route not only highlights the synthetic prowess of modern organic chemistry but also underscores the importance of optimizing reaction conditions to achieve high yields and purity. Such optimization is critical for ensuring that subsequent biological evaluations are performed on compounds with minimal impurities that could confound results.
Biological evaluation of 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide has revealed promising preliminary data regarding its efficacy against certain disease models. In vitro assays have demonstrated inhibitory activity against enzymes associated with inflammation and oxidative stress, which are hallmark features of chronic diseases. Additionally, cell-based assays have shown potential anti-proliferative effects on cancer cell lines, suggesting its utility in oncology research. These findings warrant further investigation into its mechanism of action and potential therapeutic applications.
The pharmacokinetic properties of 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide are also under scrutiny to assess its feasibility as a drug candidate. Parameters such as solubility, bioavailability, and metabolic stability are crucial determinants of a compound's clinical success. Initial studies indicate that modifications to the structure could enhance these properties significantly. For instance, optimizing the length of the linker between the pyridine ring and acetamide group might improve solubility while maintaining biological activity.
The role of computational chemistry in understanding the behavior of 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interaction sites with biological targets. These predictions guide experimental efforts by providing insights into how structural modifications might influence biological activity. Furthermore, virtual screening algorithms have been employed to identify analogs with enhanced potency or selectivity, streamlining the drug discovery process.
The future direction of research on 2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide lies in elucidating its detailed mechanism of action and translating preclinical findings into clinical applications. Collaborative efforts between academic researchers and industry scientists are essential for advancing this compound towards therapeutic use. By leveraging interdisciplinary approaches encompassing chemistry, biology, pharmacology, and computational science, significant progress can be made in harnessing the potential of this remarkable molecule.
1457428-12-4 (2-(4-cyanophenyl)-N-(pyridin-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)